Cas no 885275-43-4 (1H-Indole-2-aceticacid, a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]-)

1H-Indole-2-aceticacid, a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]- structure

885275-43-4 structure

Product Name:1H-Indole-2-aceticacid, a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]-

CAS No:885275-43-4

MF:C₂₀H₂₇N₃O₄

MW:373.446085214615

MDL:MFCD04115147

CID:711263

Update Time:2024-01-31

1H-Indole-2-aceticacid, a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-aceticacid, a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]-
- (4-Boc-amino-piperidin-1-yl)-(1H-indol-2-yl)-acetic acid
- (4-BOC-AMINOPIPERIDIN-1-YL)-(1H-INDOL-2-YL)ACETIC ACID,
- 2-[2-amino-4-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-1-yl]-2-(1H-indol-2-yl)acetic acid
- 1H-Indole-2-aceticacid,a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]
- 1H-Indole-2-acetic acid, α-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]-
- MDL： MFCD04115147
- Inchi： 1S/C20H27N3O4/c1-20(2,3)27-19(26)21-14-8-10-23(11-9-14)17(18(24)25)16-12-13-6-4-5-7-15(13)22-16/h4-7,12,14,17,22H,8-11H2,1-3H3,(H,21,26)(H,24,25)
- InChI Key： JNZWLUFOKCRDCF-UHFFFAOYSA-N
- SMILES： C1(=CC2C=CC=CC=2N1)C(C(O)=O)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 373.20000
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 562
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0

Experimental Properties

PSA: 94.66000
LogP: 3.61150

1H-Indole-2-aceticacid, a-[4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-piperidinyl]- Pricemore >>

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